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Compound of Interest

Compound Name: 2,3,5-Trinitrotoluene

Cat. No.: B1618595

Disclaimer: Information regarding the toxicological profile of specific trinitrotoluene (TNT)
isomers other than the well-studied 2,4,6-trinitrotoluene is scarce in publicly available scientific
literature. This guide provides a comprehensive overview of the known toxicological data for
2,4,6-trinitrotoluene as a representative of this class of compounds to infer potential
toxicological properties of less-studied isomers like 2,3,5-trinitrotoluene.

Introduction

Trinitrotoluene (TNT) is a nitroaromatic compound widely recognized for its use as an
explosive. While 2,4,6-trinitrotoluene is the most common isomer, other isomers such as 2,3,5-
trinitrotoluene exist, often as impurities in the manufacturing of commercial-grade TNT. The
toxicological properties of these compounds are of significant interest due to the potential for
occupational exposure and environmental contamination. This technical guide synthesizes the
available toxicological data, experimental protocols, and known mechanisms of action for
trinitrotoluene, with a primary focus on the 2,4,6-isomer due to the wealth of available data.

Physicochemical Properties

A fundamental understanding of the physicochemical properties of a compound is essential for
evaluating its toxicological potential, including its absorption, distribution, metabolism, and
excretion (ADME). Limited data is available for 2,3,5-Trinitrotoluene.

Table 1: Physicochemical Properties of 2,3,5-Trinitrotoluene and 2,4,6-Trinitrotoluene
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Property 2,3,5-Trinitrotoluene 2,4,6-Trinitrotoluene

CAS Number 609-74-5[1] 118-96-7[2]

Molecular Formula C7HsN30s[1] C7HsN306[2]

Molecular Weight 227.13 g/mol [1] 227.13 g/mol [2]

Appearance - Pale yellow crystalline solid[2]
Melting Point - 80.35 °C[2]

Boiling Point - 295 °C (decomposes)[2]
Water Solubility - 130 mg/L at 20 °C[2]

Vapor Pressure - 0.0002 mmHg at 20 °C

Octanol-Water Partition
- 1.60[3]
Coefficient (log Kow)

Toxicokinetics: Absorption, Distribution,
Metabolism, and Excretion (ADME)

Toxicokinetics describes the movement of a toxicant into, through, and out of the body. For
2,4,6-Trinitrotoluene, exposure can occur through inhalation, ingestion, and dermal contact.

Absorption:
 Inhalation: Inhalation of TNT-laden dust is a primary route of occupational exposure.[4]

o Oral: Ingestion of contaminated soil or water is a potential route of exposure for the general
population living near military sites.

o Dermal: TNT can be absorbed through the skin, which can be identified by a characteristic
yellow-orange staining.[5]

Distribution: Following absorption, TNT is distributed throughout the body via the bloodstream.
The liver is a primary organ for its metabolism.
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Metabolism: The metabolism of 2,4,6-TNT is complex and involves the reduction of its nitro
groups by various enzymes, primarily in the liver. This process can lead to the formation of
reactive intermediates. Biological degradation products include 2-amino-4,6-dinitrotoluene and
4-amino-2,6-dinitrotoluene.[4] The metabolism of TNT is a critical factor in its toxicity, as some
metabolites are more toxic than the parent compound.

Excretion: Metabolites of TNT are primarily excreted in the urine. The presence of these
metabolites can be used as a biomarker of exposure.

Toxicodynamics: Mechanisms of Toxicity

Toxicodynamics refers to the mechanisms by which a substance exerts its toxic effects at the
cellular and molecular levels. The toxicity of 2,4,6-TNT is believed to be mediated by several
mechanisms, including:

o Oxidative Stress: One of the proposed mechanisms of TNT toxicity is the generation of
reactive oxygen species (ROS).[4] This can lead to cellular damage, including lipid
peroxidation and DNA damage.

o Methemoglobinemia: TNT and its metabolites can oxidize the iron in hemoglobin, leading to
the formation of methemoglobin, which is incapable of carrying oxygen. This can result in
cyanosis and other symptoms of oxygen deprivation.

o Enzyme Inhibition: TNT and its metabolites can inhibit various enzymes, disrupting cellular
processes.

» Covalent Binding: Reactive metabolites of TNT can covalently bind to cellular
macromolecules such as proteins and DNA, leading to cellular dysfunction and genotoxicity.

Signaling Pathways Involved in TNT Toxicity

The generation of reactive oxygen species by TNT can trigger a cascade of cellular signaling
pathways associated with stress response and apoptosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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